tert-butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate

• IUPAC Name: tert-butyl N-ethyl-N-(piperidin-3-ylmethyl)carbamate
• InChI: InChI=1S/C13H26N2O2/c1-5-15(12(16)17-13(2,3)4)10-11-7-6-8-14-9-11/h11,14H,5-10H2,1-4H3
• InChI Key: LXQBAFPDAGXQOB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCCNC1)C(=O)OC(C)(C)C
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol
• CAS No.: 1260889-01-7

Description

Tert-butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate is a useful research compound. Its molecular formula is C13H26N2O2 and its molecular weight is 242.36 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystallography

• The compound has been noted for its role in crystallography studies, showcasing its ability to form crystals with unique conformations and hydrogen bond linkages, as well as potential applications in molecular architecture and design (Oku et al., 2004).
• Further crystallographic studies have revealed its involvement in the formation of specific molecular angles and planes, offering insights into the structural attributes and interactions at a molecular level (Richter et al., 2009).

Synthesis of Biologically Active Compounds

• tert-Butyl N-ethyl-N-[(piperidin-3-yl)methyl]carbamate derivatives have been synthesized as intermediates in the production of biologically active compounds, including omisertinib (AZD9291), highlighting its importance in pharmaceutical manufacturing (Bingbing Zhao et al., 2017).
• The synthesis process of these derivatives has been optimized to improve yield, illustrating the ongoing efforts to enhance the efficiency of producing such critical pharmaceutical intermediates (Vaid et al., 2013).

Asymmetric Synthesis and Application in Drug Development

• Asymmetric synthesis of certain this compound derivatives has been reported, indicating its significance in the development of protein kinase inhibitors and potential for industrial application (Hao et al., 2011).
• The compound's role in directed lithiation processes also underscores its utility in organic synthesis, enabling the creation of various substituted products, further broadening its application in chemical synthesis (Smith et al., 2013).

Interplay of Strong and Weak Hydrogen Bonds

• Analysis of the interplay between strong and weak hydrogen bonds in certain carbamate derivatives showcases the structural diversity and complexity that this compound can contribute to, offering insights into molecular interactions and potential applications in designing complex molecular structures (Das et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been suggested to interact with bacterial cytoplasmic membranes .

Mode of Action

It’s suggested that similar compounds may cause depolarization of the bacterial cytoplasmic membrane, leading to a dissipation of the bacterial membrane potential .

Biochemical Pathways

The depolarization of the bacterial cytoplasmic membrane could potentially disrupt essential cellular processes, leading to bacterial cell death .

Result of Action

Based on its proposed mode of action, it could potentially lead to bacterial cell death .